(Z)-2-(2,5-dimethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C20H18O6/c1-12(21)11-25-15-4-6-16-18(10-15)26-19(20(16)22)9-13-8-14(23-2)5-7-17(13)24-3/h4-10H,11H2,1-3H3/b19-9-
• InChI Key: PSBGULWAXANCJT-OCKHKDLRSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=CC(=C3)OC)OC)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=CC(=C3)OC)OC)/O2
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as DBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBO is a benzofuran derivative that exhibits a range of pharmacological activities, making it an attractive compound for research and development.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis and biological evaluation of benzofuran derivatives. For instance, the study by Ong, Hwang, and Chern (1988) discusses the condensation of glycine anhydride and 2,5-dimethoxybenzaldehyde to obtain compounds with antimicrobial and potent cytotoxic activity, highlighting the importance of molecular configuration for the expression of biological activity (Ong, Hwang, & Chern, 1988). This illustrates the potential of such compounds in the development of new pharmaceuticals.

Metal-Organic Frameworks (MOFs) for Drug Delivery

The robust [Zn4O(3,5-dimethyl-4-carboxypyrazolato)3] MOF has been investigated as a platform for the controlled release of bioactive molecules, demonstrating the potential of benzofuran derivatives in creating efficient drug delivery systems (Noorian, Hemmatinejad, & Navarro, 2020).

Chemical Properties and Applications

Veeraiah et al. (2012) have explored the vibrational and electronic properties of benzofuran derivatives, offering insights into their potential applications in materials science, particularly for fluorescence-based applications (Veeraiah, Solomon, Krishna, Reddy, Veeraiah, & Chaitanya, 2012).

Synthetic Studies

Fukui, Nakayama, and Tanaka's work (1969) on the synthesis of benzofuran analogues demonstrates the diverse synthetic routes available for creating benzofuran derivatives, which can be tailored for specific scientific applications (Fukui, Nakayama, & Tanaka, 1969).

Antioxidant Properties

Ezzatzadeh and Hossaini (2018) conducted a study on the synthesis of benzofuran derivatives via a Strecker-type reaction, highlighting their antioxidant activity. This suggests potential applications in medicinal chemistry and the development of therapeutic agents (Ezzatzadeh & Hossaini, 2018).